Cas no 1246767-56-5 (6-phenylpyridin-3-amine dihydrochloride)

• Product Name: 6-phenylpyridin-3-amine dihydrochloride
• CAS No: 1246767-56-5
• MF: C₁₁H₁₂Cl₂N₂
• MW: 243.132380485535
• MDL: MFCD32668194
• CID: 5673466
• PubChem ID: 146155605
• Update Time: 2025-07-23

6-phenylpyridin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-phenylpyridin-3-amine dihydrochloride
• EN300-26625549
• 1246767-56-5
• 6-Phenylpyridin-3-amine;dihydrochloride

• MDL： MFCD32668194
• Inchi： 1S/C11H10N2.2ClH/c12-10-6-7-11(13-8-10)9-4-2-1-3-5-9;;/h1-8H,12H2;2*1H
• InChI Key： MMWLZANHNOERGB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=C(C=CC=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 242.0377538g/mol
• Monoisotopic Mass: 242.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-phenylpyridin-3-amine dihydrochloride

Introduction to CAS No. 1246767-56-5: 6-phenylpyridin-3-amine Dihydrochloride

The compound CAS No. 1246767-56-5, commonly referred to as 6-phenylpyridin-3-amine dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The long-chain structure of this molecule, which includes a pyridine ring substituted with a phenyl group and an amine functionality, contributes to its versatility in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of 6-phenylpyridin-3-amine dihydrochloride in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the production of pharmaceutical agents, particularly in the development of anti-inflammatory and antitumor drugs. The dihydrochloride salt form of this compound is often preferred due to its enhanced solubility and stability, making it easier to handle in laboratory settings.

The synthesis of CAS No. 1246767-56-5 involves a series of well-defined chemical reactions, including nucleophilic substitution and acid-base neutralization. These processes ensure the formation of a pure and stable product, which is crucial for its application in advanced research. The chemical stability of this compound under various conditions has been extensively studied, providing valuable insights into its suitability for large-scale production and storage.

In terms of biological activity, 6-phenylpyridin-3-amine dihydrochloride has shown promising results in preclinical studies. Its ability to interact with specific cellular pathways makes it a potential candidate for targeted drug delivery systems. Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of this compound with key biological targets, further enhancing our understanding of its therapeutic potential.

The structural features of CAS No. 1246767-56_5 also make it an ideal substrate for further functionalization. By modifying the phenyl group or the amine moiety, chemists can tailor the properties of this compound to suit specific applications. For instance, the introduction of electron-withdrawing or donating groups can significantly alter its reactivity and bioavailability, opening new avenues for drug design.

From an environmental perspective, the synthesis and handling of 6_phenylpyridin_3_amine dihydrochloride must adhere to strict safety protocols to minimize any adverse effects on ecosystems. Researchers are actively exploring greener synthesis methods that reduce waste and improve efficiency, aligning with global sustainability goals.

In conclusion, CAS No. 124_888_888_88 (CAS No. 124_888_888_88) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable tool in both academic and industrial settings. As advancements in chemical synthesis and pharmacology continue to unfold, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.